Cas no 22935-31-5 (1-vinylcyclopropanol)

• Product Name: 1-vinylcyclopropanol
• CAS No: 22935-31-5
• MF: C₅H₈O
• MW: 84.1164216995239
• MDL: MFCD02093881
• CID: 1412604
• PubChem ID: 2733159
• Update Time: 2025-06-20

1-vinylcyclopropanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-ethenyl-
• 1-vinylcyclopropanol
• MFCD02093881
• 1-Hydroxy-1-vinylcyclopropane
• SY192406
• F53569
• EN300-80817
• 1-Vinylcyclopropan-1-ol
• 1-ethenylcyclopropan-1-ol
• YVFKCLVVUXZYJI-UHFFFAOYSA-N
• 22935-31-5

• MDL： MFCD02093881
• Inchi： 1S/C5H8O/c1-2-5(6)3-4-5/h2,6H,1,3-4H2
• InChI Key： YVFKCLVVUXZYJI-UHFFFAOYSA-N
• SMILES： OC1(C=C)CC1

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 1-vinylcyclopropanol

Chemical Profile of 1-vinylcyclopropanol (CAS No: 22935-31-5)

1-vinylcyclopropanol, with the chemical identifier CAS No: 22935-31-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropane ring substituted with a vinyl group and a hydroxyl functional group, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The cyclopropane moiety in 1-vinylcyclopropanol imparts exceptional strain energy, making it a versatile intermediate in various chemical transformations. The presence of the vinyl group allows for further functionalization, while the hydroxyl group provides reactivity suitable for esterification, etherification, and other modifications. These features make 1-vinylcyclopropanol a valuable building block in the synthesis of more complex molecules.

In recent years, 1-vinylcyclopropanol has been explored for its role in the development of novel pharmaceuticals. Its structural framework is conducive to mimicking biologically active scaffolds, which has led to investigations into its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, researchers have examined its utility in creating derivatives that exhibit anti-inflammatory and analgesic properties.

One of the most intriguing aspects of 1-vinylcyclopropanol is its application in polymer chemistry. The strained cyclopropane ring can undergo ring-opening reactions, which are highly useful in polymerization processes. This property has been leveraged to develop new polymers with enhanced mechanical and thermal properties. Additionally, the vinyl group can participate in copolymerization reactions, allowing for the creation of hybrid materials with tailored characteristics.

The pharmaceutical industry has also shown interest in 1-vinylcyclopropanol due to its potential as a precursor for bioactive molecules. Researchers have synthesized several derivatives of this compound and evaluated their biological activity. Some studies have highlighted its role in developing compounds that interact with specific enzymatic pathways, which could lead to new therapeutic agents for conditions such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, 1-vinylcyclopropanol offers a unique platform for exploring novel reaction pathways. The combination of the cyclopropane ring and the hydroxyl group provides multiple sites for functionalization, enabling chemists to design intricate molecular architectures. This flexibility has been exploited in the development of catalytic systems that facilitate efficient transformations of 1-vinylcyclopropanol into more complex products.

The industrial significance of 1-vinylcyclopropanol extends beyond pharmaceuticals and polymers. It serves as a key intermediate in agrochemical research, where it is used to synthesize compounds that exhibit herbicidal and pesticidal activities. The ability to modify its structure allows for the creation of derivatives with improved efficacy and environmental compatibility.

Recent advancements in green chemistry have also highlighted the importance of 1-vinylcyclopropanol as a sustainable building block. Researchers are exploring methodologies that minimize waste and energy consumption during its synthesis and subsequent transformations. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In summary, 1-vinylcyclopropanol (CAS No: 22935-31-5) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, polymer chemistry, and agrochemical research. As our understanding of its properties continues to evolve, so too will its role in advancing chemical innovation and addressing societal challenges.